3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C18H20N2O4/c1-18(2,3)24-17(23)20-15-6-4-5-11(10-15)12-7-13(16(21)22)9-14(19)8-12/h4-10H,19H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: VCKBAPDKAPMIMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

3-Amino-5-(3-BOC-aminophenyl)benzoic acid (3-ABAP) is an important organic compound that has been widely studied in both academic and industrial research settings. It is a versatile compound with numerous applications in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has been widely used in scientific research due to its versatile properties. It has been used as a substrate for enzyme-catalyzed reactions, as a ligand for protein-ligand interactions, and as a model compound for studying the structure and reactivity of organic molecules. It has also been used to study the structure and reactivity of other organic compounds, and as a building block for the synthesis of complex molecules. Additionally, 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has been used in the study of drug metabolism and drug-drug interactions.

Mechanism of Action

The mechanism of action of 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% is not well understood. However, it is believed that the compound binds to certain proteins, enzymes, and other molecules in the body, and this binding leads to a variety of biochemical and physiological effects. Additionally, 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has been shown to interact with certain receptors in the body, which may lead to further effects.
Biochemical and Physiological Effects
3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has been shown to reduce the activity of certain proteins involved in the regulation of cell growth and differentiation. Finally, 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has been shown to reduce the activity of certain hormones, such as testosterone, which may lead to changes in the body’s metabolism.

Advantages and Limitations for Lab Experiments

3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% has several advantages for use in lab experiments. It is relatively inexpensive, and it is easy to synthesize and purify. Additionally, it is a versatile compound that can be used in a variety of experiments. However, there are some limitations to using 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% in experiments. It is a relatively unstable compound, and it can be difficult to accurately measure its concentration in solution. Additionally, it can be toxic in high concentrations, and it can interfere with other experiments if not handled properly.

Future Directions

Given the versatility of 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95%, there are numerous potential future directions for research. One potential direction is to further explore its mechanism of action, as well as its effects on different proteins, enzymes, and other molecules in the body. Additionally, 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% could be used as a tool for studying drug metabolism and drug-drug interactions, as well as for the synthesis of complex molecules. Finally, 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% could be used as a starting material for the synthesis of other organic compounds, or as a model compound for studying the structure and reactivity of organic molecules.

Synthesis Methods

3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% can be synthesized from a variety of starting materials. One of the most common methods involves the reaction of 3-aminobenzoic acid with 3-bromo-4-chloro-N-methylbenzamide in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces a mixture of 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% and other compounds, which can then be separated and purified through recrystallization. Other methods for synthesizing 3-Amino-5-(3-BOC-aminophenyl)benzoic acid, 95% include the reaction of 3-aminobenzoic acid with 3-amino-4-chloro-N-methylbenzamide, or the reaction of 3-aminobenzoic acid with 3-chloro-4-methylbenzamide in the presence of a base.